2-Phenyloxane-2-carboxylic acid

• IUPAC Name: 2-phenyloxane-2-carboxylic acid
• InChI: InChI=1S/C12H14O3/c13-11(14)12(8-4-5-9-15-12)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,13,14)
• InChI Key: RPDIVAZCAWHTTK-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)(C2=CC=CC=C2)C(=O)O
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• CAS RN: 2172503-71-6

Description

2-Phenyloxane-2-carboxylic acid is an organic compound with the molecular weight of 206.24. It is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-phenyltetrahydro-2H-pyran-2-carboxylic acid. The InChI code for this compound is 1S/C12H14O3/c13-11(14)12(8-4-5-9-15-12)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,13,14).

Physical And Chemical Properties Analysis

This compound is a powder. The storage temperature and shipping temperature are not specified.

Scientific Research Applications

Coordination Chemistry

2-Phenyloxane-2-carboxylic acid derivatives have been utilized as versatile building blocks in the design of diverse coordination polymers. For example, 2-(2-carboxyphenoxy)terephthalic acid (H3cpta) has been applied to generate a novel series of coordination compounds. These compounds exhibit a wide structural diversity, ranging from discrete 0D dimers to complex 3D metal–organic frameworks (MOFs), demonstrating the compound's versatility in crystal engineering research. Furthermore, these compounds have been characterized for their luminescence sensing and magnetic properties, revealing potential applications in sensing and magnetic materials (Jin-Zhong Gu et al., 2017).

Enzymatic Resolution

In enzymatic studies, carboxylic acids and their derivatives have been employed as acyl donors in the kinetic resolution of primary amines. Notably, carboxylic acids demonstrated a marked acceleration of reaction rates compared to their ester counterparts, leading to high enantioselectivity. This finding underscores the importance of carboxylic acids in enhancing the efficiency of enzymatic resolutions, which could be beneficial in the synthesis of enantiomerically pure compounds (M. Nechab et al., 2007).

Photocatalysis

A study exploring the degradation of methyl violet dye employed flexible dicarboxylate and various N-donor coligands to synthesize coordination polymeric architectures. These materials demonstrated promising photocatalytic properties under UV light, highlighting the role of carboxylic acid derivatives in environmental remediation and the development of new photocatalysts for organic pollutant degradation (Lu Lu et al., 2021).

Decarboxylative Coupling Reactions

In organic synthesis, alkynyl carboxylic acids, including derivatives of this compound, have been employed in palladium-catalyzed decarboxylative coupling reactions with aryl halides. These reactions have shown high reactivities and functional group tolerances, indicating their potential in synthesizing diverse organic compounds (J. Moon et al., 2009).

Flame Retardant Materials

Carboxylic acid derivatives have been incorporated into the synthesis of novel flame retardant polyurethanes. For instance, 2-carboxyethyl(phenyl)phosphinic acid (CEPPA) was used to synthesize a flame retardant containing phosphorus units, which, when cross-linked with polyurethane, resulted in materials with excellent flame retardancy. This research demonstrates the potential of carboxylic acid derivatives in developing safer and more sustainable materials (Shih-hsuan Chiu et al., 2016).

Safety and Hazards

The safety information for 2-Phenyloxane-2-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed or in contact with skin.